6-{4-[({2,3-dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile

• IUPAC Name: 6-[4-[(2,3-dimethylimidazo[1,2-b]pyridazin-6-yl)oxymethyl]piperidin-1-yl]pyridine-2-carbonitrile
• InChI: InChI=1S/C20H22N6O/c1-14-15(2)26-19(22-14)6-7-20(24-26)27-13-16-8-10-25(11-9-16)18-5-3-4-17(12-21)23-18/h3-7,16H,8-11,13H2,1-2H3
• InChI Key: CEIGNTQHMBONDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C(=N1)C=CC(=N2)OCC3CCN(CC3)C4=CC=CC(=N4)C#N)C
• Molecular Formula: C20H22N6O
• Molecular Weight: 362.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an imidazo[1,2-b]pyridazine ring, a piperidine ring, and a pyridine ring. The presence of these rings suggests that the compound may have interesting chemical properties and could potentially be used in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the imidazo[1,2-b]pyridazine, piperidine, and pyridine rings would likely contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on its molecular structure and the specific conditions under which it is used. The presence of the imidazo[1,2-b]pyridazine, piperidine, and pyridine rings suggests that it could participate in a variety of chemical reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, flammability, and reactivity. Proper handling and disposal procedures should be followed to minimize risk.